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Compound of Interest

Compound Name: 1H-Indole, 1-(bromoacetyl)-

CAS No.: 207803-21-2

Cat. No.: B12570140

Get Quote

Executive Safety Summary
Chemical Identity: 1H-Indole, 1-(bromoacetyl)- Functional Class:

-Acyl

-Haloketone / Alkylating Agent Primary Hazard:High Potency Alkylating Agent[1][2]

This compound combines the lipophilicity of the indole ring with the high reactivity of the

bromoacetyl group (

-CO-CH

Br). It acts as a powerful electrophile, capable of alkylating DNA and proteins (cysteine/lysine
residues).[1] It is a likely lachrymator, skin corrosive, and respiratory irritant.[1]

Immediate Action Required:

Do NOT dispose of down the drain.

Do NOT mix with strong oxidizers or strong bases without controlled protocols.[2][3]
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Containment: Handle strictly within a certified chemical fume hood.

Pre-Disposal Assessment & Classification
Before initiating disposal, categorize the waste stream to determine the correct workflow.

Parameter Specification

Physical State
Solid (crystalline) or Liquid (solution in DCM,

THF, or DMF).[1][2]

Reactivity

Reacts violently with strong nucleophiles

(amines, thiols).[1] Hydrolyzes in water (slowly)

to release HBr.[2]

Waste Code (RCRA)

D003 (Reactive - potential), U-Listed (check

local listings for bromoacetyl derivatives).[1][2]

Treat as Halogenated Organic Waste.[2]

Incompatibility Oxidizers, Strong Bases, Alkali Metals.[1]

Disposal Decision Logic (Workflow)
Use the following logic gate to determine the disposal method. Direct Incineration is the

industry standard for pure substances to minimize operator exposure. Chemical Quenching is

reserved for spills, residual glassware cleaning, or dilute solutions.[1]

Figure 1: Decision matrix for selecting the safest disposal route based on waste concentration

and state.[1][2]

Chemical Deactivation (Quenching) Protocol
Purpose: To chemically neutralize the electrophilic carbon-bromine bond, converting the

hazardous alkylating agent into a non-toxic thioether or glycolic acid derivative before final

waste consolidation.[2]

Applicability:

Cleaning glassware contaminated with 1-(bromoacetyl)indole.[2]
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Neutralizing small spills (< 10 mL/g).[2]

Deactivating reaction mixtures prior to workup.[2]

Reagents Required:
Quenching Buffer: Saturated aqueous Sodium Thiosulfate (

) or Sodium Metabisulfite (

).[2]

Solvent: Acetone or Ethanol (to solubilize the indole derivative).

pH Adjuster: Saturated Sodium Bicarbonate (

).[2]

Step-by-Step Procedure:
Step 1: Solubilization Dissolve the residue or dilute the waste solution with Acetone or Ethanol.

The compound must be in solution for the quenching agent to react effectively.

Ratio: 1 part waste to 5 parts solvent.[2]

Step 2: Nucleophilic Displacement (The Quench) Slowly add the Sodium Thiosulfate solution to

the organic mixture.

Stoichiometry: Add at least 2.0 molar equivalents of thiosulfate relative to the bromoacetyl

compound.

Observation: The reaction is exothermic. Stir gently for 30–60 minutes.

Mechanism:[1][2][4][5]

.[2]

Result: The toxic C-Br bond is replaced by a stable thiosulfate group.[2]
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Step 3: pH Check & Neutralization Check the pH.[2] If acidic (due to HBr liberation), carefully

add Sodium Bicarbonate solution until pH is neutral (pH 6–8).[1]

Step 4: Verification (Self-Validating) Take a small aliquot (10 µL) and spot on a TLC plate.

Visualize with UV.[2]

Success Criteria: Disappearance of the starting material spot (high

) and appearance of a baseline spot (polar salt).

Step 5: Final Disposal Transfer the quenched mixture to the Halogenated Organic Waste

container. Do NOT pour down the drain, as the indole core remains an organic pollutant.

Spill Response Protocol
Scenario: 1 g of solid 1-(bromoacetyl)indole falls onto the benchtop.

Evacuate & Alert: Clear the immediate area. Alert lab personnel.

PPE Upgrade: Wear double nitrile gloves (or Silver Shield® laminates), lab coat, and safety

goggles.[1] Respiratory protection (N95 or half-mask) is recommended if dust is visible.[2]

Containment: Cover the spill with a Solvent Absorbent Pad or vermiculite.[2]

Deactivation:

Gently wet the absorbent material with 10% Sodium Thiosulfate solution.

Allow to sit for 15 minutes to penetrate and neutralize.

Collection: Scoop the wet slurry into a wide-mouth hazardous waste jar.

Surface Clean: Wipe the surface 3 times:

Wipe 1: Acetone (to pick up organic residue).[2]

Wipe 2: Soap and Water.[2][3][6][7]

Wipe 3: Water rinse.[2][4][6][7]
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Disposal: Label the waste jar as "Debris contaminated with 1-(bromoacetyl)indole -

Quenched with Thiosulfate".

Regulatory & Transport Data
Regulatory Body Classification Guidance

DOT / IATA
Class 8 (Corrosive) or 6.1

(Toxic)

Likely UN 3261 (Corrosive

solid, acidic, organic, n.o.s.) or

UN 2811.[1][2] Verify SDS.

EPA (USA) Hazardous Waste

Must be managed by a

permitted TSDF (Treatment,

Storage, and Disposal Facility).

[1][8]

Storage Segregated

Store in a cool, dry place away

from amines and oxidizers.[1]

[3] Keep tightly sealed

(hygroscopic/hydrolytically

unstable).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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